2,4-Dimethoxybenzaldehyde
Overview
Description
2,4-Dimethoxybenzaldehyde (DMBA) is a reagent used to specifically quantify phlorotannins . It reacts specifically with 1,3-and 1,3,5-substituted phenols (e.g., phlorotannins) to form a colored product .
Molecular Structure Analysis
The molecular formula of 2,4-Dimethoxybenzaldehyde is C9H10O3 . Its molecular weight is 166.1739 . The structure is also available as a 2d Mol file or as a computed 3d SD file .Chemical Reactions Analysis
2,4-Dimethoxybenzaldehyde (DMBA) reacts specifically with 1,3-and 1,3,5-substituted phenols (e.g., phlorotannins) to form a colored product .Physical And Chemical Properties Analysis
2,4-Dimethoxybenzaldehyde appears as a white solid . It has a density of 1.114 g/mL . Its melting point is 67 °C (153 °F; 340 K), and its boiling point is 307.8 °C (586.0 °F; 581.0 K) . It is insoluble in water .Scientific Research Applications
Crystallography and Polymorphism
2,4-Dimethoxybenzaldehyde: is utilized in crystallography to understand molecular structures and polymorphism. Its planar structure and ability to form various isomers make it an ideal candidate for studying crystal structures and comparing them to other dimethoxybenzaldehyde derivatives . This compound’s properties are crucial for understanding the crystallization process and the formation of different polymorphic forms, which can have significant implications in the development of pharmaceuticals and fine chemicals.
Schiff Base Ligand Synthesis
In the field of coordination chemistry, 2,4-Dimethoxybenzaldehyde is often employed as a starting material in condensation reactions to form Schiff base compounds . These compounds are versatile ligands that form metal–organic complexes used as catalysts in various chemical reactions, including C—O coupling and nitroaldol reactions . The study of these complexes can lead to advancements in catalysis and materials science.
Organic Synthesis
This compound is also a key reagent in organic synthesis. It is used to synthesize thiosemicarbazones, which are precursors to new transition metal complexes . These complexes have a wide range of applications, including medicinal chemistry, where they are explored for their antiviral, antibacterial, and anticancer properties .
Quantification of Phlorotannins
2,4-Dimethoxybenzaldehyde: has a specific application in the quantification of phlorotannins . Phlorotannins are a type of tannin found in brown algae, and their quantification is essential for research in marine biology and the study of algal chemical ecology.
Hair Dye Component
Interestingly, this compound finds its use in the cosmetic industry as well. It is a component of hair dyes, where it contributes to the chemical formulation that imparts color to hair . Research in this area can lead to the development of new hair dye products with improved properties.
Synthesis of Organic Materials
In materials science, 2,4-Dimethoxybenzaldehyde is used for the synthesis of organic materials like 3,4-dimethoxybenzaldehyde-2,4-dinitroaniline . These materials are studied for their potential applications in electronics and photonics, where they could be used in devices like organic light-emitting diodes (OLEDs).
Safety And Hazards
properties
IUPAC Name |
2,4-dimethoxybenzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10O3/c1-11-8-4-3-7(6-10)9(5-8)12-2/h3-6H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LWRSYTXEQUUTKW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3022081 |
Source
|
| Record name | 2,4-Dimethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3022081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
166.17 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white crystalline solid; [Alfa Aesar MSDS] |
Source
|
| Record name | 2,4-Dimethoxybenzaldehyde | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/19469 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
2,4-Dimethoxybenzaldehyde | |
CAS RN |
613-45-6 |
Source
|
| Record name | 2,4-Dimethoxybenzaldehyde | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=613-45-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2,4-Dimethoxybenzaldehyde | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000613456 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2,4-Dimethoxybenzaldehyde | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=27023 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2,4-Dimethoxybenzaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID3022081 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,4-dimethoxybenzaldehyde | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.404 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2,4-DIMETHOXYBENZALDEHYDE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MM3U32AQ5F | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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